S-(4,5-dihydro-1,3-thiazol-2-yl) 4-methoxybenzenecarbothioate

• IUPAC Name: S-(4,5-dihydro-1,3-thiazol-2-yl) 4-methoxybenzenecarbothioate
• InChI: InChI=1S/C11H11NO2S2/c1-14-9-4-2-8(3-5-9)10(13)16-11-12-6-7-15-11/h2-5H,6-7H2,1H3
• InChI Key: MXMFOQSQHFGSNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)SC2=NCCS2
• Molecular Formula: C11H11NO2S2
• Molecular Weight: 253.3 g/mol

Description

“S-(4,5-dihydro-1,3-thiazol-2-yl) 4-methoxybenzenecarbothioate” is a compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

Thiazoles can be synthesized by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides. Furthermore, modification of thiazole-based compounds at different positions can generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. They appear in the bacitracin, penicillin antibiotics, and various synthetic drugs as short-acting sulfa drug sulfathiazole. Also, they are used as an antidepressant drug (pramipexole), antiulcer agent (nizatidine), anti-inflammatory drug (meloxicam), HIV/AIDS drug (ritonavir), and cancer treatment drug (tiazofurin).

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazoles and their derivatives have gained considerable attention due to their broad applications and biological activities. Future research could focus on the design and development of different thiazole derivatives, especially modifications at different positions to generate new molecules with potent biological activities.